Cas no 651331-47-4 (2-Propenoic acid, 2-azido-3-(3-methoxyphenyl)-, methyl ester)

• Product Name: 2-Propenoic acid, 2-azido-3-(3-methoxyphenyl)-, methyl ester
• CAS No: 651331-47-4
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 405525
• PubChem ID: 71376832
• Update Time: 2025-04-19

2-Propenoic acid, 2-azido-3-(3-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-azido-3-(3-methoxyphenyl)-, methyl ester
• methyl 2-azido-3-(3-methoxyphenyl)prop-2-enoate
• 651331-47-4
• DTXSID40799502

• Inchi： 1S/C11H11N3O3/c1-16-9-5-3-4-8(6-9)7-10(13-14-12)11(15)17-2/h3-7H,1-2H3
• InChI Key： BQHSWDGBCKUKGV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=C(C(=O)OC)N=[N+]=[N-])=C1

Computed Properties

• Exact Mass: 233.08013
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 84.29